4-methoxy-2,2-dimethylpyrrolidine hydrochloride
Overview
Description
4-Methoxy-2,2-dimethylpyrrolidine hydrochloride (4-MDPH) is a synthetic molecule that is used in a variety of scientific and medical applications. It is a derivative of pyrrolidine and is characterized by a methoxy group attached to the nitrogen atom of the pyrrolidine ring. 4-MDPH has been used in a variety of research fields, including biochemistry and pharmacology, due to its unique chemical and physical properties.
Mechanism of Action
The mechanism of action of 4-methoxy-2,2-dimethylpyrrolidine hydrochloride is not fully understood. However, it is believed to act as an enzyme inhibitor, which means that it blocks the activity of certain enzymes that are involved in the metabolism of drugs. This inhibition can lead to an increase in the bioavailability of the drug, which can lead to increased efficacy.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound has been shown to inhibit the activity of monoamine oxidase, which is involved in the metabolism of neurotransmitters. Additionally, this compound has been shown to have antioxidant properties, which can be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-methoxy-2,2-dimethylpyrrolidine hydrochloride is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, this compound is relatively stable and can be stored for long periods of time. However, it is important to note that this compound is not suitable for use in humans and should only be used in laboratory experiments.
Future Directions
There are a variety of potential future directions for 4-methoxy-2,2-dimethylpyrrolidine hydrochloride. One potential direction is to further investigate its effects on the metabolism of drugs and its ability to inhibit certain enzymes. Additionally, further research could be conducted to investigate its potential therapeutic applications, such as its potential use as an anti-inflammatory or antioxidant agent. Additionally, further research could be conducted to investigate its potential role in the treatment of neurological disorders, such as Parkinson’s disease. Finally, further research could be conducted to investigate its potential use as a drug delivery system, such as its potential use in targeted drug delivery.
Synthesis Methods
4-methoxy-2,2-dimethylpyrrolidine hydrochloride is synthesized via a condensation reaction between 2-methyl-4-methoxy-pyrrolidine and hydrochloric acid. The reaction is typically performed at room temperature and is typically complete within two hours. The reaction produces a white crystalline solid, which is then purified and isolated by recrystallization.
Scientific Research Applications
4-methoxy-2,2-dimethylpyrrolidine hydrochloride has been used in a variety of scientific research applications, including the study of enzyme-mediated drug metabolism and pharmacokinetics. It has also been used to study the effects of drugs on the nervous system and to investigate the pharmacological effects of various drugs on the body. Additionally, this compound has been used to study the effects of drugs on the cardiovascular system and to investigate the effects of drugs on the immune system.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methoxy-2,2-dimethylpyrrolidine hydrochloride can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2-dimethylpropanal", "methoxyamine hydrochloride", "sodium cyanoborohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium sulfate", "water" ], "Reaction": [ "Step 1: 2,2-dimethylpropanal is reacted with methoxyamine hydrochloride in the presence of acetic acid to form 4-methoxy-2,2-dimethyl-3-oxazolidinone.", "Step 2: The oxazolidinone is then reduced with sodium cyanoborohydride in the presence of acetic acid to form 4-methoxy-2,2-dimethylpyrrolidine.", "Step 3: The pyrrolidine is then reacted with hydrochloric acid to form 4-methoxy-2,2-dimethylpyrrolidine hydrochloride.", "Step 4: The product is purified by washing with sodium hydroxide solution, drying with sodium sulfate, and recrystallization from water." ] } | |
| 2758002-59-2 | |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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